Ethyl 5-((tert-butoxycarbonyl)amino)isoxazole-3-carboxylate
Overview
Description
Ethyl 5-((tert-butoxycarbonyl)amino)isoxazole-3-carboxylate is a chemical compound with the molecular formula C11H16N2O5 . It is used in scientific research and has diverse applications, ranging from drug discovery to materials synthesis.
Synthesis Analysis
The synthesis of this compound can be achieved from 2-AMINO-OXAZOLE-5-CARBOXYLIC ACID ETHYL ESTER and Di-tert-butyl dicarbonate . After filtration and evaporation of EtOH, the residue is subjected to column chromatography on silica gel to afford the product .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H16N2O5/c1-5-16-8(14)7-6-12-9(17-7)13-10(15)18-11(2,3)4/h6H,5H2,1-4H3,(H,12,13,15) . This code provides a unique representation of the molecule’s structure.Physical and Chemical Properties Analysis
The molecular weight of this compound is 256.255 . Other physical and chemical properties such as boiling point and density are also provided .Scientific Research Applications
Synthesis of Deaza-Analogues of Marine Alkaloids
Ethyl 5-((tert-butoxycarbonyl)amino)isoxazole-3-carboxylate derivatives have been synthesized and tested for anticancer activity. While most derivatives showed no significant activity, one compound demonstrated moderate activity against specific lung cancer and CNS cell lines, highlighting its potential in cancer research (Carbone et al., 2013).
Novel Routes to 3-Isoxazolols
The compound serves as a precursor in the synthesis of 5-substituted 3-isoxazolols, a process that avoids the formation of unwanted byproducts. This novel synthesis route is pivotal for creating structurally unique isoxazolols, which can have various applications in medicinal chemistry and drug design (Sørensen et al., 2000).
Formation of Isoxazolone Derivatives
This compound is also used in the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones. This illustrates its versatility in synthesizing complex heterocyclic compounds, which are essential in the development of new pharmaceuticals (Lebedˈ et al., 2012).
Synthesis of Halo-substituted Pyrazolo[5,1-c][1,2,4]Triazines
The chemical serves as a starting material for the synthesis of new halo-substituted pyrazolo[5,1-c][1,2,4]triazines, demonstrating its role in generating novel compounds with potential applications in medicinal chemistry and material science (Ivanov et al., 2017).
Catalyzed Synthesis of Isoxazolo-[5,4-d]pyrimidines
It is used in the catalyzed synthesis of isoxazolo-[5,4-d]pyrimidines under green chemistry conditions, emphasizing its importance in sustainable and environmentally friendly chemical processes (Bamoharram et al., 2010).
Mechanism of Action
The mechanism of action of Ethyl 5-((tert-butoxycarbonyl)amino)isoxazole-3-carboxylate is not specified in the available resources. Its mechanism of action would largely depend on the context of its use, particularly in drug discovery and materials synthesis.
Safety and Hazards
Properties
IUPAC Name |
ethyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-oxazole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O5/c1-5-16-9(14)7-6-8(18-13-7)12-10(15)17-11(2,3)4/h6H,5H2,1-4H3,(H,12,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFVJYQALSMLKHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NOC(=C1)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70735857 | |
Record name | Ethyl 5-[(tert-butoxycarbonyl)amino]-1,2-oxazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70735857 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
138742-18-4 | |
Record name | Ethyl 5-[(tert-butoxycarbonyl)amino]-1,2-oxazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70735857 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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